Cas no 29026-73-1 (Benzenethiol, 2-(cyclohexyloxy)-)
29026-73-1 structure
Product Name:Benzenethiol, 2-(cyclohexyloxy)-
CAS No:29026-73-1
MF:C12H16OS
MW:208.319842338562
CID:1437944
Update Time:2024-08-15
Benzenethiol, 2-(cyclohexyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol, 2-(cyclohexyloxy)-
- 2-cyclohexyloxybenzenethiol
-
- Inchi: 1S/C12H16OS/c14-12-9-5-4-8-11(12)13-10-6-2-1-3-7-10/h4-5,8-10,14H,1-3,6-7H2
- InChI Key: JXIGKHYRDLDTMQ-UHFFFAOYSA-N
- SMILES: C1(S)=CC=CC=C1OC1CCCCC1
Computed Properties
- Exact Mass: 208.09228
Experimental Properties
- Density: 1.104±0.06 g/cm3(Predicted)
- Boiling Point: 320.4±25.0 °C(Predicted)
- PSA: 9.23
- pka: 6.63±0.43(Predicted)
Benzenethiol, 2-(cyclohexyloxy)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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